Eltrombopag
Eltrombopag
Eltrombopag is a small molecule agonist of the c-mpl (TpoR) receptor, which is the physiological target of the hormone thrombopoietin. It has been developed for certain conditions that lead to thrombocytopenia (abnormally low platelet counts).
Brand Name:
Vulcanchem
CAS No.:
496775-61-2
VCID:
VC0194565
InChI:
InChI=1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,28,30H,1-3H3,(H,32,33)
SMILES:
CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C
Molecular Formula:
C25H22N4O4
Molecular Weight:
442.48
Eltrombopag
CAS No.: 496775-61-2
Impurities
VCID: VC0194565
Molecular Formula: C25H22N4O4
Molecular Weight: 442.48
Purity: > 95%
CAS No. | 496775-61-2 |
---|---|
Product Name | Eltrombopag |
Molecular Formula | C25H22N4O4 |
Molecular Weight | 442.48 |
IUPAC Name | 3-[3-[[2-(3,4-dimethylphenyl)-5-methyl-3-oxo-1H-pyrazol-4-yl]diazenyl]-2-hydroxyphenyl]benzoic acid |
Standard InChI | InChI=1S/C25H22N4O4/c1-14-10-11-19(12-15(14)2)29-24(31)22(16(3)28-29)27-26-21-9-5-8-20(23(21)30)17-6-4-7-18(13-17)25(32)33/h4-13,28,30H,1-3H3,(H,32,33) |
SMILES | CC1=C(C=C(C=C1)N2C(=O)C(=C(N2)C)N=NC3=CC=CC(=C3O)C4=CC(=CC=C4)C(=O)O)C |
Appearance | Orange to Red Solid |
Melting Point | 236-238°C |
Description | Eltrombopag is a small molecule agonist of the c-mpl (TpoR) receptor, which is the physiological target of the hormone thrombopoietin. It has been developed for certain conditions that lead to thrombocytopenia (abnormally low platelet counts). |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 3'-{(2Z)-2-[1-(3,4-dimethylphenyl)-3-methyl-5-oxo-1,5-dihydro-4H-pyrazol-4-ylidene]hydrazino}-2'-hydroxy-3-biphenylcarboxylic acid |
PubChem Compound | 135449332 |
Last Modified | Nov 11 2021 |
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